Cas no 139488-45-2 (Benzoyl chloride, 3-butoxy-4-methoxy-)

• Product Name: Benzoyl chloride, 3-butoxy-4-methoxy-
• CAS No: 139488-45-2
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• MDL: MFCD11941022
• CID: 1272372
• PubChem ID: 15733507
• Update Time: 2025-07-13

Benzoyl chloride, 3-butoxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-butoxy-4-methoxy-
• SCHEMBL7332411
• 3-butoxy-4-methoxybenzoyl chloride
• 139488-45-2
• 3-n-Butoxy-4-methoxybenzoyl chloride
• starbld0033121

• MDL： MFCD11941022
• Inchi： 1S/C12H15ClO3/c1-3-4-7-16-11-8-9(12(13)14)5-6-10(11)15-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： ACBCJUORMJAFRU-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)OCCCC)OC)=O

Computed Properties

• Exact Mass: 242.07105
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives